In-Depth Technical Guide: Chemical Structure, Properties, and Applications of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate
In-Depth Technical Guide: Chemical Structure, Properties, and Applications of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate
Executive Summary
(2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate is a highly functionalized, stereospecific nitrogen heterocycle that serves as a pivotal building block in advanced organic synthesis and modern drug discovery. Featuring a pyrrolidine core with a benzyl-protected amine and two ethyl ester groups, this specific (2S,5R) configuration represents the meso (cis) isomer. Its unique structural rigidity and stereochemical manipulability make it an essential precursor for synthesizing complex polycyclic architectures, most notably the aza-tetracyclic oxazepines currently being developed as mutant KRAS G12D inhibitors[1],[2].
Chemical Structure and Stereochemical Dynamics
The molecule consists of a five-membered pyrrolidine ring substituted at the 2- and 5-positions with ethyl carboxylate groups, and at the 1-position with a benzyl protecting group[3].
Stereochemical Causality: The designation (2S,5R) indicates that the chiral centers at C2 and C5 have opposite absolute configurations. Because the pyrrolidine ring is symmetrically substituted at these positions, the (2S,5R) isomer possesses an internal plane of symmetry, rendering it an achiral meso compound[4]. In the context of a planar or envelope pyrrolidine conformation, this corresponds to the cis isomer, where both ethyl ester groups reside on the same face of the ring.
Epimerization Potential: The alpha-protons adjacent to the ester carbonyls are relatively acidic. This allows the cis (meso) isomer to be epimerized into a mixture of trans isomers ((2S,5S) and (2R,5R)) under strongly basic conditions[2]. This stereochemical inversion is a critical required step when the trans geometry is necessary to achieve the correct spatial trajectory for downstream macrocyclization or rigidification in drug scaffolds[2].
Physicochemical Properties
Quantitative data for the compound is summarized below to aid in experimental planning, handling, and analytical verification[3],[5].
| Property | Value |
| Chemical Name | (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate |
| CAS Number | 52321-06-9 (Specific Isomer) / 17740-40-8 (Mixture) |
| Molecular Formula | C₁₇H₂₃NO₄ |
| Molecular Weight | 305.37 g/mol |
| Density | 1.146 g/cm³ |
| Boiling Point | 381.3 ºC at 760 mmHg |
| Refractive Index | 1.53 |
| Vapor Pressure | 5.14 × 10⁻⁶ mmHg at 25°C |
Synthetic Methodologies and Protocols
The synthesis of the pyrrolidine core typically relies on a double nucleophilic substitution, followed by targeted epimerization if the trans isomer is desired for downstream applications.
Protocol 1: Synthesis of the (2S,5R) Cis-Isomer
Causality: The reaction of diethyl meso-2,5-dibromoadipate[6] with benzylamine proceeds via a double Sₙ2 mechanism. Each displacement inverts the stereocenter. Since the starting material is meso (2R,5S), the double inversion yields the (2S,5R) configuration, preserving the meso (cis) relationship.
-
Preparation: Dissolve diethyl meso-2,5-dibromoadipate (1.0 eq) in a polar aprotic solvent (e.g., acetonitrile or DMF).
-
Nucleophilic Addition: Add benzylamine (1.1 eq) and a non-nucleophilic base such as DIPEA or K₂CO₃ (2.5 eq) to neutralize the generated HBr.
-
Cyclization: Heat the mixture to 80 °C for 12-16 hours. The primary amine attacks the first alpha-bromo ester, followed by an intramolecular ring closure at the second alpha-bromo site.
-
Workup: Cool to room temperature, filter off the bromide salts, concentrate, and purify via silica gel chromatography to isolate the cis-(2S,5R) product.
Protocol 2: Base-Catalyzed Epimerization to Trans-Isomers
Causality: To access the trans stereoisomers required for specific aza-tetracyclic drug scaffolds, the cis isomer is subjected to enolization. Lithium hexamethyldisilazide (LiHMDS) selectively deprotonates the alpha-carbon. Reprotonation occurs preferentially from the less sterically hindered face, yielding the thermodynamically favored trans configuration[2].
-
Enolization: To a solution of diethyl cis-1-benzylpyrrolidine-2,5-dicarboxylate (1.0 eq) in anhydrous THF (0.2 M) at -35 °C, dropwise add LiHMDS (2.0 eq, 1.0 M in THF)[2].
-
Equilibration: Stir the reaction at -35 °C for 1 hour to allow complete enolate formation and equilibration[2].
-
Quenching (Self-Validating Step): Rapidly quench the reaction with saturated aqueous NH₄Cl at -35 °C. The rapid protonation traps the thermodynamic trans product and prevents further unwanted side reactions.
-
Extraction: Extract with Ethyl Acetate (EtOAc), wash with brine, dry over Na₂SO₄, and concentrate[2]. The resulting mixture of trans isomers ((2S,5S) and (2R,5R)) can be separated via chiral preparative HPLC[1].
Caption: Synthetic workflow from dibromoadipate to the cis-pyrrolidine, followed by epimerization.
Application in Drug Discovery: KRAS G12D Inhibitors
The (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate scaffold has gained significant traction in the oncology space, specifically in the synthesis of inhibitors targeting the KRAS G12D mutation[1].
Mechanistic Rationale: KRAS is a GTPase that acts as a molecular switch for cellular proliferation. The G12D mutation locks KRAS in its active, GTP-bound state, driving oncogenesis[2]. Inhibiting this target requires molecules that can bind to shallow allosteric pockets on the KRAS surface.
The pyrrolidine-2,5-dicarboxylate core is utilized to construct highly rigid aza-tetracyclic oxazepines[1],[2]. By epimerizing the cis starting material to the trans configuration, chemists can selectively reduce the ester groups and execute macrocyclizations that lock the molecule into a specific 3D conformation. This rigid architecture is essential for penetrating the KRAS G12D allosteric site with high affinity and displacing effector proteins (like RAF), thereby shutting down the downstream MAPK/ERK signaling cascade[2].
Caption: KRAS G12D signaling pathway and intervention by pyrrolidine-derived oxazepine inhibitors.
Analytical Characterization
Validating the stereochemical integrity of the (2S,5R) isomer is critical before proceeding to downstream synthesis.
-
NMR Spectroscopy: The cis (meso) isomer exhibits a distinct ¹H-NMR profile compared to the trans mixture. Because the meso compound has an internal plane of symmetry, the two ethyl ester groups are chemically equivalent, resulting in a single set of quartet/triplet signals for the ethyl protons.
-
Chromatography: The cis and trans isomers have different dipole moments and can be readily separated using standard normal-phase HPLC or TLC. The trans isomers ((2S,5S) and (2R,5R)) will co-elute on an achiral column but can be distinctly resolved using a chiral stationary phase (e.g., Chiralpak AD-H) to confirm enantiomeric excess[1].
Sources
- 1. US20240368186A1 - Aza-tetracyclic oxazepine compounds and uses thereof - Google Patents [patents.google.com]
- 2. WO2022173678A1 - Tetracyclic oxazepine compounds and uses thereof - Google Patents [patents.google.com]
- 3. echemi.com [echemi.com]
- 4. echemi.com [echemi.com]
- 5. fluorochem.co.uk [fluorochem.co.uk]
- 6. wap.guidechem.com [wap.guidechem.com]
